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CAS No.:

Cat. No.:

\

TLK117
152684-53-2

B2405314

Get Quote

7

For researchers and scientists engaged in drug development, the safe handling and disposal of

chemical compounds are paramount. This document provides a comprehensive guide to the

proper disposal procedures for TLK117, a selective inhibitor of Glutathione S-transferase P1-1

(GSTP1-1). Adherence to these guidelines is essential for maintaining a safe laboratory
environment and ensuring regulatory compliance.

|. TLK117 Chemical and Physical Properties

A summary of the key quantitative data for TLK117 is presented in the table below. This

information is critical for a comprehensive understanding of the compound's characteristics.
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Property Value

Molecular Formula C23H27N306S
Molecular Weight 473.54 g/mol
Purity >98%
Appearance Solid

Solubility Soluble in DMSO

Il. Safety and Handling Precautions

While TLK117 is not classified as a hazardous chemical under the 2012 OSHA Hazard
Communication Standard, it is imperative to handle it in accordance with good industrial
hygiene and safety practices.[1]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling TLK117.

e Ventilation: Use in a well-ventilated area to minimize inhalation exposure.
e Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.

lll. Step-by-Step Disposal Procedure for TLK117

The following procedure outlines the recommended steps for the proper disposal of TLK117.
This process is designed to prevent environmental contamination and ensure the safety of

laboratory and custodial personnel.
Step 1: Waste Identification and Segregation
o Characterize the Waste: Identify the waste as solid TLK117 or solutions containing TLK117.

e Segregate Waste Streams: Do not mix TLK117 waste with other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Step 2: Preparing Solid TLK117 for Disposal
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o Containerization: Place solid TLK117 waste in a clearly labeled, sealed, and appropriate
waste container. The label should include the chemical name ("TLK117"), the approximate
guantity, and the date of disposal.

o Direct Disposal: Solid, non-hazardous chemicals should not be placed in regular laboratory
trash cans.[2] Instead, the sealed container should be taken directly to the designated
dumpster for chemical waste, as directed by your facility's waste management plan.[2]

Step 3: Preparing Solutions of TLK117 for Disposal

Aqueous Solutions: For small quantities of aqueous solutions, check with your local EHS for
guidance on sewer disposal. Some non-hazardous liquid waste may be permissible for drain
disposal with ample water, but this requires institutional approval.[2][3]

Solvent-Based Solutions: Solutions of TLK117 in solvents (e.g., DMSO) should be collected
in a designated solvent waste container. Do not dispose of solvents down the drain. The
container must be properly labeled with all constituents.

Step 4: Decontamination of Empty Containers

Triple Rinsing: Empty containers that held TLK117 should be triple-rinsed with a suitable
solvent.

Rinsate Collection: The rinsate from the first rinse should be collected and disposed of as
chemical waste. Subsequent rinses may be disposed of as regular waste, depending on
institutional policies.

Container Disposal: After rinsing, deface the label of the empty container and dispose of it in
the regular trash or recycling, as appropriate for your facility.[2]

Step 5: Consultation and Documentation

o Consult EHS: Before initiating any disposal procedure for the first time, it is mandatory to
consult with your institution's Environmental Health and Safety (EHS) office to ensure
compliance with local, state, and federal regulations.[4]
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e Maintain Records: Keep a record of the disposal of TLK117, including the date, quantity, and

method of disposal.

IV. Experimental Protocols

Specific experimental protocols for the chemical deactivation of TLK117 for disposal purposes
are not readily available in the public domain. The primary recommended method of disposal is
through a licensed professional waste disposal service, which ensures the complete and safe
destruction of the compound.[4][5]

V. Logical Workflow for TLK117 Disposal

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of TLK117.
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TLK117 Disposal Workflow
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Caption: Workflow for the proper disposal of TLK117.

© 2026 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b2405314/docs?utm_src=pdf-body-img#proper-disposal-of-tlk117-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b2405314/docs?utm_src=pdf-body#proper-disposal-of-tlk117-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2405314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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